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Compound of Interest

Compound Name: N-Ethyl-P-toluenesulfonamide

Cat. No.: B073525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties of N-
Ethyl-p-toluenesulfonamide (CAS 80-39-7), a compound of interest in various chemical and

pharmaceutical applications. This document consolidates essential physicochemical data,

safety information, and insights into its utility.

Core Physicochemical Properties
N-Ethyl-p-toluenesulfonamide is a white crystalline solid.[1] It is an important intermediate in

organic synthesis, with applications in the production of pharmaceuticals, agrochemicals, dyes,

and polymers.[1] The compound is stable under recommended storage conditions and is

incompatible with strong oxidizing agents.[2][3][4]

Quantitative Data Summary
The following tables summarize the key quantitative properties of N-Ethyl-p-
toluenesulfonamide.
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Identifier Value Source

CAS Number 80-39-7 [5][6][7]

Molecular Formula C₉H₁₃NO₂S [5][7][8]

Molecular Weight 199.27 g/mol [5][8][9]

IUPAC Name
N-ethyl-4-

methylbenzenesulfonamide
[10][11]

SMILES
CCNS(=O)

(=O)C1=CC=C(C=C1)C
[4][5][10]

InChI

InChI=1S/C9H13NO2S/c1-3-

10-13(11,12)9-6-4-8(2)5-7-

9/h4-7,10H,3H2,1-2H3

[10][11]

InChIKey
OHPZPBNDOVQJMH-

UHFFFAOYSA-N
[4][10]
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Property Value Source

Melting Point 63-65 °C [2][6][9]

145-149 °F [12]

64 °C [5]

147 °F [10]

58-62 °C [1]

Boiling Point 208 °C at 745 mmHg [2][6][13]

406 °F at 745 mmHg [12]

311.0 ± 35.0 °C at 760 Torr [4]

Density 1.26 g/cm³ [3]

1.153 ± 0.06 g/cm³ [4]

Solubility Soluble in ethanol [13]

Difficult to dissolve in water

and ether
[13]

Partly miscible with water [12]

Less than 1 mg/mL at 70 °F [10]

Vapor Pressure Negligible [12]

Flash Point
Not available, but likely

combustible
[2]

Purity ≥98% [14]

>98.0%(HPLC)(N) [15]

≥99% [7]

99% min [1]

Spectral Data
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Spectral analysis is crucial for the identification and characterization of N-Ethyl-p-
toluenesulfonamide. Available data indicates the use of the following techniques:

¹H NMR Spectra: Data is available from Sigma-Aldrich Co. LLC.[10]

Mass Spectrometry (GC-MS): Spectral data is available.[10]

IR Spectra (FTIR and ATR-IR): Spectra have been recorded from samples provided by

Unitex Chemical Corporation and Aldrich.[10]

Safety and Handling
N-Ethyl-p-toluenesulfonamide is considered a hazardous substance.[12] It is harmful if

swallowed and can cause skin, eye, and respiratory system irritation.[12][16]

Hazard Statements:

H315: Causes skin irritation.[10][17]

H319: Causes serious eye irritation.[10][17]

H335: May cause respiratory irritation.[10][17]

Precautionary Measures:

Handling: Use in a well-ventilated area and avoid breathing dust.[16] Wear protective gloves,

clothing, and eye protection.[16][17] Wash hands thoroughly after handling.[16]

Storage: Store in a cool, dry, and well-ventilated place in tightly closed containers.[14]

Recommended storage temperatures are between 10°C - 25°C or at room temperature.[5]

[14]

First Aid: In case of contact with eyes, rinse immediately with plenty of water.[17] If on skin,

wash with soap and water.[14] If inhaled, move to fresh air.[14] If swallowed, clean mouth

with water.[14] Seek medical attention if symptoms persist.[17]

Experimental Protocols & Applications
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While detailed, step-by-step experimental protocols for the synthesis of N-Ethyl-p-
toluenesulfonamide are not readily available in the public domain, its application as a reagent

in organic synthesis is documented. For instance, it is used in the sulfonamidation of

imidazopyridines.[2] It also serves as a plasticizer for polyamide and cellulose resins.[13]

Logical Relationships in Chemical Synthesis
The synthesis of vicinal haloamino ketone derivatives can be achieved through the

aminohalogenation of α,β-unsaturated ketones. This process can utilize N-alkyl-N-p-

toluenesulfonamides, such as N-Ethyl-p-toluenesulfonamide, in combination with N-

bromosuccinimide (NBS) as the nitrogen and halogen sources, respectively. A catalyst, such as

Nickel(II) acetate (Ni(OAc)₂), facilitates this reaction.

Reactants

Catalyst

Product

α,β-Unsaturated Ketone
(Chalcone)

Vicinal Haloamino Ketone
Derivative

+

N-Ethyl-p-toluenesulfonamide +

N-Bromosuccinimide (NBS)
+

Ni(OAc)₂

Catalyzes

Click to download full resolution via product page

Caption: Aminohalogenation of Chalcones.
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This diagram illustrates the key components and their roles in the synthesis of vicinal

haloamino ketone derivatives, highlighting the function of N-Ethyl-p-toluenesulfonamide as a

nitrogen source. The use of an N-alkyl group on the sulfonamide has been shown to result in

excellent regio- and stereoselectivity.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Ethyl-p-toluenesulfonamide (CAS 80-39-7): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073525#n-ethyl-p-toluenesulfonamide-cas-number-
80-39-7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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